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Introduction
KRN7000, a synthetic analog of α-galactosylceramide (α-GalCer), is a potent

immunostimulatory glycolipid that specifically activates invariant Natural Killer T (iNKT) cells.[1]

[2][3] iNKT cells are a unique subset of T lymphocytes that recognize glycolipid antigens

presented by the CD1d molecule, a non-classical MHC class I-like protein.[1][2] Upon

activation by KRN7000 presented on antigen-presenting cells (APCs), iNKT cells rapidly

produce a diverse array of cytokines, including both T helper 1 (Th1) and T helper 2 (Th2)

types, such as interferon-gamma (IFN-γ) and interleukin-4 (IL-4).[1][4] This broad cytokine

response enables KRN7000 to modulate a wide range of immune responses, showing

potential in anti-tumor therapies, as an adjuvant for vaccines, and in the treatment of

autoimmune diseases.[5][6][7]

These application notes provide detailed protocols for the preparation and use of KRN7000 in

common cell culture assays, including iNKT cell activation and cytokine release assays.

Data Presentation: Properties of KRN7000
A clear understanding of the physicochemical properties of KRN7000 is crucial for its effective

use in cell culture experiments.
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Property Value Reference(s)

Full Name

(2S,3S,4R)-1-O-(α-D-

galactopyranosyl)-N-

hexacosanoyl-2-amino-1,3,4-

octadecanetriol

[8]

Synonyms
α-Galactosylceramide, α-

GalCer
[2][8]

Molecular Formula C₅₀H₉₉NO₉ MedChemExpress

Molecular Weight 858.34 g/mol MedChemExpress

Appearance White to off-white solid [9]

Solubility
Soluble in DMSO (0.75 mg/mL,

0.87 mM)
[10]

Experimental Protocols
Protocol 1: Preparation of KRN7000 Stock Solution
This protocol describes the preparation of a concentrated stock solution of KRN7000, which

can be further diluted to working concentrations for various cell culture assays.

Materials:

KRN7000 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Equilibration: Allow the vial of lyophilized KRN7000 powder to reach room temperature

before opening to prevent condensation.
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Calculation: Determine the volume of DMSO required to achieve the desired stock

concentration (e.g., 100 µg/mL or 1 mg/mL). For example, to prepare a 1 mg/mL stock

solution, dissolve 1 mg of KRN7000 in 1 mL of DMSO.

Reconstitution: Add the calculated volume of sterile DMSO to the vial of KRN7000.

Solubilization: Gently vortex or sonicate the solution in a water bath until the KRN7000 is

completely dissolved. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term storage.

Note: The final concentration of DMSO in the cell culture medium should be kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[9]

Protocol 2: In Vitro iNKT Cell Activation Assay
This protocol outlines a general procedure for activating iNKT cells in vitro using KRN7000-

pulsed antigen-presenting cells (APCs).

Materials:

Peripheral blood mononuclear cells (PBMCs) or a co-culture of isolated iNKT cells and APCs

(e.g., dendritic cells or B cells)

Complete cell culture medium (e.g., RPMI-1640 supplemented with 10% fetal bovine serum,

L-glutamine, and penicillin-streptomycin)

KRN7000 working solution (diluted from the stock solution in complete medium)

Cell culture plates (96-well, flat-bottom)

Flow cytometer and relevant antibodies (e.g., anti-CD3, anti-iNKT TCR, anti-CD69)

Procedure:
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Cell Preparation: Isolate PBMCs from whole blood using density gradient centrifugation or

thaw cryopreserved cells. Alternatively, use purified iNKT cells and APCs.

APC Pulsing:

Seed APCs (e.g., dendritic cells) in a 96-well plate at a density of 1 x 10⁵ cells/well.

Add KRN7000 working solution to the desired final concentration (typically ranging from 1

to 100 ng/mL).

Incubate the APCs with KRN7000 for 2-4 hours at 37°C in a 5% CO₂ incubator to allow for

antigen loading.

Co-culture:

After the pulsing step, add iNKT cells (or total PBMCs containing iNKT cells) to the wells

containing the KRN7000-pulsed APCs at an appropriate effector-to-target ratio (e.g., 10:1).

Incubate the co-culture for 24-72 hours at 37°C in a 5% CO₂ incubator.

Activation Analysis:

Harvest the cells and stain with fluorescently labeled antibodies against iNKT cell surface

markers and activation markers (e.g., CD69).

Analyze the expression of activation markers on the iNKT cell population using a flow

cytometer. An increase in the percentage of CD69+ iNKT cells indicates activation.

Protocol 3: Cytokine Release Assay
This protocol describes how to measure the cytokines released into the culture supernatant

following iNKT cell activation with KRN7000.[11]

Materials:

Supernatants from the iNKT cell activation assay (Protocol 2)
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Cytokine detection assay kit (e.g., ELISA, Luminex, or CBA) for the cytokines of interest

(e.g., IFN-γ, IL-4, TNF-α)

Plate reader or flow cytometer compatible with the chosen assay kit

Procedure:

Supernatant Collection: After the desired incubation period in the iNKT cell activation assay,

centrifuge the cell culture plate to pellet the cells.

Sample Collection: Carefully collect the culture supernatants without disturbing the cell

pellet.

Cytokine Measurement:

Perform the cytokine measurement according to the manufacturer's instructions for the

chosen assay kit (ELISA, Luminex, etc.).

Briefly, for an ELISA, this typically involves adding the supernatants to antibody-coated

plates, followed by the addition of a detection antibody and a substrate to generate a

colorimetric signal.

Data Analysis:

Measure the absorbance or fluorescence using a plate reader or flow cytometer.

Calculate the concentration of each cytokine in the samples by comparing the readings to

a standard curve generated with known concentrations of the recombinant cytokines.

Mandatory Visualizations
KRN7000 Signaling Pathway in iNKT Cells
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Caption: KRN7000 binds to CD1d on APCs and is presented to the iNKT cell TCR, triggering

cytokine release.

Experimental Workflow for iNKT Cell Activation and
Cytokine Analysis
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Caption: Workflow for assessing iNKT cell activation and cytokine production in response to

KRN7000.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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